Ethyl 4-[bis(phenylsulfonyl)amino]benzoate

• Molecular Formula: C21H19NO6S2
• Molecular Weight: 445.5 g/mol
• IUPAC Name: ethyl 4-[bis(benzenesulfonyl)amino]benzoate
• InChI: InChI=1S/C21H19NO6S2/c1-2-28-21(23)17-13-15-18(16-14-17)22(29(24,25)19-9-5-3-6-10-19)30(26,27)20-11-7-4-8-12-20/h3-16H,2H2,1H3
• InChI Key: ZDHGNRSJEZLPKE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)N(S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3

Description

Ethyl 4-[bis(phenylsulfonyl)amino]benzoate, also known as BPSA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BPSA is a sulfonamide-based compound that has been synthesized by researchers to study its mechanism of action and potential biological effects. In

Mechanism of Action

Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has been shown to inhibit the activity of carbonic anhydrase, an enzyme that catalyzes the conversion of carbon dioxide to bicarbonate ion. This inhibition leads to a decrease in the production of bicarbonate ion, which can affect the pH balance in the body. Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has also been shown to interact with proteins in a non-covalent manner, which can affect their structure and function.
Biochemical and Physiological Effects
Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has been shown to have various biochemical and physiological effects in scientific research. It has been shown to inhibit the growth of cancer cells in vitro, potentially due to its inhibition of carbonic anhydrase. Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has also been shown to have anti-inflammatory effects, potentially due to its interaction with proteins involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has several advantages for use in lab experiments. It is a stable compound that can be synthesized in high purity, making it suitable for use in various applications. Ethyl 4-[bis(phenylsulfonyl)amino]benzoate is also fluorescent, which makes it useful for studying protein-ligand interactions. However, Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has some limitations. It has been shown to have low solubility in water, which can affect its bioavailability. Additionally, Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has been shown to have low cell permeability, which can limit its potential use as a drug delivery system.

Future Directions

There are several future directions for the study of Ethyl 4-[bis(phenylsulfonyl)amino]benzoate. One potential direction is the development of Ethyl 4-[bis(phenylsulfonyl)amino]benzoate-based inhibitors of carbonic anhydrase for the treatment of diseases such as glaucoma and epilepsy. Another potential direction is the use of Ethyl 4-[bis(phenylsulfonyl)amino]benzoate as a fluorescent probe for studying protein-ligand interactions in living cells. Additionally, the development of Ethyl 4-[bis(phenylsulfonyl)amino]benzoate-based drug delivery systems for the treatment of diseases of the central nervous system is an area of active research.

Synthesis Methods

Ethyl 4-[bis(phenylsulfonyl)amino]benzoate can be synthesized through a multi-step process involving the reaction of 4-aminobenzoic acid with two equivalents of phenylsulfonyl chloride to form 4-[bis(phenylsulfonyl)amino]benzoic acid. The acid is then reacted with ethyl alcohol in the presence of a catalyst to form ethyl 4-[bis(phenylsulfonyl)amino]benzoate. This synthesis method has been optimized by researchers to yield high purity Ethyl 4-[bis(phenylsulfonyl)amino]benzoate for scientific research purposes.

Scientific Research Applications

Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has been widely used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe to study the binding of proteins to ligands. Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has also been used as a reagent for the synthesis of sulfonamide-based inhibitors of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. Additionally, Ethyl 4-[bis(phenylsulfonyl)amino]benzoate has been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.